Cas no 155221-51-5 (1H-Benzimidazole-2-methanol,1,6-dimethyl-)

1H-Benzimidazole-2-methanol,1,6-dimethyl- structure
155221-51-5 structure
Product Name:1H-Benzimidazole-2-methanol,1,6-dimethyl-
CAS No:155221-51-5
MF:C10H12N2O
MW:176.215082168579
CID:106897
PubChem ID:10103688
Update Time:2025-04-18

1H-Benzimidazole-2-methanol,1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanol,1,6-dimethyl-
    • (4-HYDROXYPYRIDIN-2-YL)METHANOL
    • 2-(hydroxymethyl)-1,4-dihydropyridine-4-one
    • 2-(hydroxymethyl)-1,6-dimethylbenzimidazole
    • 2-(HYDROXYMETHYL)-4(1H)-PYRIDINONE
    • 2-(Hydroxymethyl)pyridin-4(1H)-one
    • 2-(hydroxymethyl)pyridin-4-ol
    • 2-Pyridinemethanol, 4-hydroxy
    • SureCN5114727
    • SureCN8133124
    • 1H-Benzimidazole-2-methanol,1,6-dimethyl-(9CI)
    • (1,6-Dimethyl-1H-benzo[d]imidazol-2-yl)methanol
    • 155221-51-5
    • (1,6-dimethylbenzimidazol-2-yl)methanol
    • 1,6-dimethyl-1h-benzimidazole-2-methanol
    • SCHEMBL23638515
    • Inchi: 1S/C10H12N2O/c1-7-3-4-8-9(5-7)12(2)10(6-13)11-8/h3-5,13H,6H2,1-2H3
    • InChI Key: BYGUUOWWLLKUCL-UHFFFAOYSA-N
    • SMILES: OCC1=NC2C=CC(C)=CC=2N1C

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 1.37400
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